Cas no 1356110-63-8 (5-(2-Chlorophenyl)nicotinamide)

• Product Name: 5-(2-Chlorophenyl)nicotinamide
• CAS No: 1356110-63-8
• MF: C₁₂H₉ClN₂O
• MW: 232.66566157341
• CID: 1033705
• PubChem ID: 71303458
• Update Time: 2025-10-23

5-(2-Chlorophenyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chlorophenyl)nicotinamide
• 5-(2-Chlorophenyl)nicotimide
• 5-(2-chlorophenyl)pyridine-3-carboxamide
• DTXSID90744941
• A1-70035
• 1356110-63-8

• Inchi： 1S/C12H9ClN2O/c13-11-4-2-1-3-10(11)8-5-9(12(14)16)7-15-6-8/h1-7H,(H2,14,16)
• InChI Key： BGLPGZXRUUYFRN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=NC=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 232.0403406g/mol
• Monoisotopic Mass: 232.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(2-Chlorophenyl)nicotinamide

Comprehensive Overview of 5-(2-Chlorophenyl)nicotinamide (CAS No. 1356110-63-8): Properties, Applications, and Research Insights

5-(2-Chlorophenyl)nicotinamide (CAS No. 1356110-63-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This nicotinamide derivative is characterized by the presence of a 2-chlorophenyl group attached to the nicotinamide core, which enhances its reactivity and binding affinity in biological systems. Researchers and industry professionals frequently search for terms like "5-(2-Chlorophenyl)nicotinamide synthesis", "CAS 1356110-63-8 applications", and "nicotinamide derivatives in drug discovery", reflecting its relevance in modern scientific exploration.

The compound's molecular structure (C₁₂H₉ClN₂O) offers a versatile scaffold for designing novel small-molecule inhibitors and enzyme modulators. Recent studies highlight its potential role in targeting kinase pathways, a hot topic in oncology and inflammation research. With the growing interest in precision medicine, 5-(2-Chlorophenyl)nicotinamide is often explored alongside keywords such as "kinase inhibitor development" and "structure-activity relationship (SAR) optimization". Its chlorophenyl moiety contributes to improved lipophilicity, a critical factor in drug bioavailability—a recurring theme in pharmacokinetics-related searches.

From a synthetic chemistry perspective, CAS 1356110-63-8 is typically prepared via amide coupling reactions between 5-bromonicotinoyl chloride and 2-chloroaniline, followed by palladium-catalyzed cross-coupling. This methodology aligns with the surge in demand for green chemistry and catalytic efficiency—topics dominating academic and industrial forums. Analytical techniques like HPLC purity analysis and NMR spectroscopy are essential for quality control, addressing common user queries about "compound characterization methods".

Beyond pharmaceuticals, 5-(2-Chlorophenyl)nicotinamide finds niche applications in material science, particularly in designing organic semiconductors and ligands for metal-organic frameworks (MOFs). These interdisciplinary connections resonate with trending searches on "functional materials design" and "MOF-based sensors". Its thermal stability (decomposition point >250°C) makes it suitable for high-temperature processes, a feature highlighted in patent literature.

Regulatory and safety profiles of 1356110-63-8 comply with standard laboratory handling protocols, though users often seek "SDS documentation" and "handling precautions for chlorinated compounds". The absence of controlled substance classifications facilitates its global accessibility for research. Current market trends indicate rising demand from contract research organizations (CROs) and academic institutions, driven by its utility in high-throughput screening assays.

In conclusion, 5-(2-Chlorophenyl)nicotinamide represents a multifaceted compound bridging medicinal chemistry, materials engineering, and catalysis. Its evolving applications underscore the importance of structural diversification in addressing contemporary challenges like drug resistance and energy-efficient synthesis—themes consistently prioritized in scientific databases and grant-funded projects worldwide.